Cas no 865162-60-3 (N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-iodobenzamide)
N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-iodobenzamide Chemical and Physical Properties
Names and Identifiers
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- N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-iodobenzamide
- Benzamide, N-[6-chloro-3-(2-ethoxyethyl)-2(3H)-benzothiazolylidene]-2-iodo-
- AKOS024606048
- N-[6-chloro-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]-2-iodobenzamide
- F1359-2353
- N-[(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-iodobenzamide
- (Z)-N-(6-chloro-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-iodobenzamide
- 865162-60-3
-
- Inchi: 1S/C18H16ClIN2O2S/c1-2-24-10-9-22-15-8-7-12(19)11-16(15)25-18(22)21-17(23)13-5-3-4-6-14(13)20/h3-8,11H,2,9-10H2,1H3
- InChI Key: XTXIOJVVFQVIMY-UHFFFAOYSA-N
- SMILES: C(N=C1N(CCOCC)C2=CC=C(Cl)C=C2S1)(=O)C1=CC=CC=C1I
Computed Properties
- Exact Mass: 485.96657g/mol
- Monoisotopic Mass: 485.96657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- Density: 1?+-.0.1 g/cm3(Predicted)
- Boiling Point: 569.7±60.0 °C(Predicted)
- pka: -2.57±0.20(Predicted)
N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-iodobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1359-2353-2μmol |
N-[(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-iodobenzamide |
865162-60-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1359-2353-5μmol |
N-[(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-iodobenzamide |
865162-60-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1359-2353-10μmol |
N-[(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-iodobenzamide |
865162-60-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1359-2353-20μmol |
N-[(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-iodobenzamide |
865162-60-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1359-2353-1mg |
N-[(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-iodobenzamide |
865162-60-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1359-2353-2mg |
N-[(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-iodobenzamide |
865162-60-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1359-2353-3mg |
N-[(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-iodobenzamide |
865162-60-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1359-2353-4mg |
N-[(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-iodobenzamide |
865162-60-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1359-2353-5mg |
N-[(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-iodobenzamide |
865162-60-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1359-2353-10mg |
N-[(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-iodobenzamide |
865162-60-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-iodobenzamide Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-iodobenzamide
N-(2Z)-6-Chloro-3-(2-Ethoxyethyl)-2,3-Dihydro-1,3-Benzothiazol-2-ylidene-2-Iodobenzamide (CAS No. 865162-60-3): A Comprehensive Overview
N-(2Z)-6-Chloro-3-(2-Ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-iodobenzamide (CAS No. 865162-60-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.
The chemical structure of N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-iodobenzamide is composed of a benzothiazole core substituted with a chloro group, an ethoxyethyl group, and an iodine atom. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The benzothiazole moiety is known for its ability to interact with various biological targets, making it a valuable scaffold in drug design.
Recent research has highlighted the potential of N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-iodobenzamide in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antitumor activity against several cancer cell lines. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival. Specifically, the compound has been found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.
In addition to its antitumor properties, N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-iodobenzamide has also shown promise as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that the compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of N-(2Z)-6-chloro-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-iodobenzamide has also been investigated to assess its suitability for therapeutic use. Studies have shown that the compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound is metabolized primarily by the liver through Phase I and Phase II metabolic pathways, resulting in several metabolites that are excreted via urine and feces.
The safety profile of N-(2Z)-6-chloro-3-(2-Ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-yli dene - 2 - iodobenzamide has been evaluated in preclinical studies using animal models. These studies have indicated that the compound is well-tolerated at therapeutic doses with no significant toxicity observed. However, further investigations are necessary to fully understand its long-term safety and potential side effects.
In conclusion, N-(2Z)-6-chloro - 3 - ( 2 - ethoxyethyl ) - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 - ylidene - 2 - iodobenzamide (CAS No. 865162-60-3) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and multifaceted biological activities make it a valuable target for researchers exploring new therapeutic options for cancer and inflammatory diseases. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.
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